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Compound of Interest

Compound Name: Acitretin

Cat. No.: B1366449 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of

acitretin, a retinoid compound requiring specialized handling due to its teratogenic properties

and aquatic toxicity. The following procedures are designed to ensure the safety of laboratory

personnel and to maintain compliance with environmental regulations.

Hazardous Waste Classification
Acitretin is a potent teratogen and is classified as very toxic to aquatic life with long-lasting

effects.[1][2] While not specifically listed as a P- or U-listed hazardous waste under the

Resource Conservation and Recovery Act (RCRA), it is the generator's responsibility to

determine if a waste meets the criteria for being hazardous.[2] Due to its high toxicity, it is

recommended to manage all acitretin waste as hazardous.

The following table outlines the U.S. Environmental Protection Agency (EPA) hazardous waste

generator categories, which are determined by the amount of hazardous waste generated per

calendar month.
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Generator Category
Non-Acutely Hazardous
Waste Generation Rate

Acutely Hazardous Waste
Generation Rate

Very Small Quantity Generator

(VSQG)
≤ 100 kg (220 lbs) ≤ 1 kg (2.2 lbs)

Small Quantity Generator

(SQG)

> 100 kg (220 lbs) and < 1,000

kg (2,200 lbs)
≤ 1 kg (2.2 lbs)

Large Quantity Generator

(LQG)
≥ 1,000 kg (2,200 lbs) > 1 kg (2.2 lbs)

Experimental Protocol: Acitretin Waste Disposal
This protocol outlines the step-by-step procedure for the safe disposal of acitretin from a

laboratory setting.

2.1. Personal Protective Equipment (PPE)

Before handling any acitretin waste, personnel must wear the following PPE:

Safety glasses with side shields or goggles

Chemical-resistant gloves (nitrile or neoprene)

A lab coat or disposable gown

2.2. Waste Segregation and Collection

Solid Waste:

Place all solid acitretin waste, including unused or expired capsules, contaminated

labware (e.g., weighing boats, spatulas), and contaminated PPE, into a dedicated, leak-

proof, and clearly labeled hazardous waste container.

The container must be compatible with the waste and have a secure lid.

Liquid Waste:
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Collect all liquid waste containing acitretin, such as solutions or rinsates, in a dedicated,

leak-proof, and clearly labeled hazardous waste container.

Do not mix acitretin waste with other solvent waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.

"RCRA Empty" Containers:

A container that has held acitretin is considered "RCRA empty" if all contents have been

removed by normal means (e.g., scraping, pouring) and no more than 2.5 cm (1 inch) of

residue remains, or no more than 3% by weight for containers less than 110 gallons.

"RCRA empty" containers can typically be disposed of as non-hazardous waste, but

consult your institutional policy.

2.3. Labeling and Storage

Label the hazardous waste container with the words "Hazardous Waste," the name

"Acitretin," and a clear description of the contents (e.g., "Solid Acitretin Waste," "Acitretin
in Methanol").

Indicate the date when waste was first added to the container.

Store the container in a designated satellite accumulation area that is secure and away from

general laboratory traffic.

2.4. Disposal

Arrange for the pickup and disposal of the acitretin hazardous waste through your

institution's EHS department or a licensed hazardous waste contractor.

Do not dispose of acitretin waste down the drain or in the regular trash.[1]

Ensure all shipping and transportation of the waste complies with Department of

Transportation (DOT) regulations for "UN3077, Environmentally hazardous substance, solid,

n.o.s. (Acitretin), 9, III."[2][3]
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Decontamination Protocol
Equipment and Surfaces:

Decontaminate all surfaces and equipment that have come into contact with acitretin.

Use a solvent known to solubilize acitretin (e.g., methanol, acetone), followed by a

thorough wash with soap and water.

Collect all decontamination materials, including wipes and rinsates, as hazardous waste.

Spills:

In the event of a spill, restrict access to the area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material and place it in a sealed, labeled hazardous waste container.

Decontaminate the spill area as described above.

Visual Workflow for Acitretin Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of acitretin waste in a laboratory setting.
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Acitretin Disposal Workflow
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Caption: Logical workflow for the safe disposal of acitretin waste.
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By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and compliant disposal of acitretin, minimizing risks to both human health and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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